Cas no 1076-95-5 (Benzeneacetaldehyde,4-methoxy-a-oxo-)

• Product Name: Benzeneacetaldehyde,4-methoxy-a-oxo-
• CAS No: 1076-95-5
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD00235010
• CID: 196603
• PubChem ID: 70643
• Update Time: 2025-05-20

Benzeneacetaldehyde,4-methoxy-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,4-methoxy-a-oxo-
• 2-(4-methoxyphenyl)-2-oxoacetaldehyde
• 4-Methoxyphenylethanedione
• 4'-methoxyphenylglyoxal
• p-Anisoylglyoxal
• p-methoxyphenylglyoxal
• 4-methoxyphenylglyoxal
• 1-(4-Methoxyphenyl)glyoxal
• 1-(4-Methoxyphenyl)ethanedione
• 2-Oxo-2-(4-methoxyphenyl)ethanal
• α-Oxo-4-methoxybenzeneacetaldehyde
• 4-Methoxy-α-oxobenzeneacetaldehyde
• 1-(4-Methoxyphenyl)-1,2-ethanedione
• Benzeneacetaldehyde, 4-Methoxy-.alpha.-oxo-
• InChI=1/C9H8O3/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-6H,1H
• NS00023472
• AKOS005067407
• LNZBSIXPXJKKDF-UHFFFAOYSA-N
• Para-methoxyphenylglyoxal
• MFCD00235010
• (4-methoxyphenyl)(oxo)acetaldehyde
• NSC 81588
• CS-0364608
• Benzeneacetaldehyde, 4-methoxy-alpha-oxo-, hydrate
• EINECS 214-067-0
• 1076-95-5
• (4-METHOXY-PHENYL)-OXO-ACETALDEHYDE
• (4-METHOXYPHENYL)GLYOXAL
• (4-METHOXYPHENYL)ETHANEDIAL
• (p-Methoxyphenyl)glyoxal
• NCIOpen2_000714
• SY249502
• Y11290
• AI3-25045
• NSC81588
• Glyoxal, (p-methoxyphenyl)-
• 4-METHOXY-.ALPHA.-OXOBENZENEACETALDEHYDE
• AB05286
• NSC-81588
• p-methoxy-phenylglyoxal
• SCHEMBL14161830
• BAA07695
• SCHEMBL1641142
• UNII-0IE1619UGN
• 1-(4-METHOXYPHENYL)ETHANE-1,2-DIONE
• Benzeneacetaldehyde, 4-methoxy-alpha-oxo-
• DTXSID8061474
• 0IE1619UGN
• DB-226634

• MDL： MFCD00235010
• Inchi： 1S/C9H8O3/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-6H,1H3
• InChI Key： LNZBSIXPXJKKDF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C=O)=O)=CC=1

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.153
• Boiling Point: 265.3°Cat760mmHg
• Flash Point: 114.1°C
• Refractive Index: 1.518
• PSA: 43.37000
• LogP: 1.07680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on Benzeneacetaldehyde,4-methoxy-a-oxo-

Comprehensive Analysis of Benzeneacetaldehyde,4-methoxy-a-oxo- (CAS No. 1076-95-5): Properties, Applications, and Industry Trends

Benzeneacetaldehyde,4-methoxy-a-oxo- (CAS No. 1076-95-5) is a specialized organic compound gaining attention in fragrance synthesis and pharmaceutical intermediates. This aromatic aldehyde derivative features a methoxy group at the para position and an α-oxo functionality, making it valuable for creating complex molecular architectures. Recent studies highlight its role in developing sustainable flavor compounds, aligning with the global shift toward green chemistry in specialty chemicals.

The compound's structural uniqueness contributes to its low volatility and thermal stability, properties increasingly sought after in high-performance fragrance fixatives. Industry reports indicate growing demand for 4-methoxy substituted aldehydes in premium perfumery, where they serve as precursors for amber-like scent profiles. Researchers are also exploring its potential in non-toxic plasticizers, responding to consumer concerns about phthalate alternatives.

Analytical techniques for Benzeneacetaldehyde,4-methoxy-a-oxo- typically involve HPLC-UV and GC-MS methods, with recent advancements in chiral separation enabling higher purity grades. The compound's electrophilic carbonyl group makes it reactive in Knoevenagel condensations, a feature leveraged in heterocyclic compound synthesis. Patent filings show increased activity around its derivatives for biodegradable polymer applications.

Market intelligence reveals that 1076-95-5 is frequently searched alongside terms like "natural fragrance enhancers" and "bio-based aroma chemicals", reflecting shifting consumer preferences. Regulatory databases confirm its approval under IFRA standards for cosmetic use, though proper allergen labeling is recommended. Storage best practices emphasize nitrogen blanket systems to prevent oxidative degradation of this light-sensitive compound.

Emerging applications include its use in controlled-release formulations for agricultural products, where its slow-release properties reduce environmental impact. The compound's logP value (predicted 1.82) suggests good lipid membrane permeability, sparking interest in transdermal delivery systems. Quality specifications typically require ≥98% purity, with residual solvent levels monitored per ICH Q3C guidelines.

Environmental fate studies demonstrate moderate biodegradability (OECD 301B), positioning it favorably compared to traditional synthetic musks. Process chemists are developing catalytic oxidation routes to improve the sustainability of its production. The 4-methoxybenzaldehyde precursor market shows 6.2% annual growth, indirectly benefiting downstream derivatives like 1076-95-5.

Technical literature emphasizes proper personal protective equipment when handling powdered forms, though its vapor pressure (0.01 mmHg at 25°C) indicates low inhalation risk. Recent publications explore its antimicrobial synergies when combined with plant essential oils, relevant to preservative-free formulations. The compound's UV absorption spectrum makes it suitable for photostability studies in material science.

Supply chain analytics indicate Asia-Pacific as the dominant production region, with custom synthesis inquiries rising 18% year-over-year. Analytical challenges include distinguishing it from positional isomers during quality control testing. The Food Contact Materials sector shows growing interest in its potential as a migration-resistant additive for packaging polymers.

Future research directions may explore its enantioselective synthesis using biocatalysts, addressing demand for chiral building blocks. Thermal analysis data (DSC) reveals a melting endotherm at 78-82°C, important for formulation stability assessments. The compound's electrochemical properties are being investigated for organic semiconductor applications in flexible electronics.